Cas no 7402-74-6 (4--benzoesaeure)
4--benzoesaeure structure
Product Name:4--benzoesaeure
CAS No:7402-74-6
MF:C13H9NO6S
MW:307.278662443161
CID:978809
PubChem ID:343809
Update Time:2025-04-19
4--benzoesaeure Chemical and Physical Properties
Names and Identifiers
-
- 4--benzoesaeure
- 4-(3-Nitro-benzolsulfonyl)-benzoesaeure;
- 7402-74-6
- Benzoic acid, 4-[(3-nitrophenyl)sulfonyl]-
- NSC-400316
- DTXSID20995323
- NSC 400316
- NSC400316
- RX4R2PBB62
- 4-(3-nitrophenyl)sulfonylbenzoic acid
- 4-(3-Nitrobenzene-1-sulfonyl)benzoic acid
- Benzoic acid, p-[(m-nitrophenyl)sulfonyl]-
- 4-((3-(Hydroxy(oxido)amino)phenyl)sulfonyl)benzoic acid
-
- Inchi: 1S/C13H9NO6S/c15-13(16)9-4-6-11(7-5-9)21(19,20)12-3-1-2-10(8-12)14(17)18/h1-8H,(H,15,16)
- InChI Key: ODTKWYKXWAPCOC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=CC=1)(C1C=CC=C(C=1)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 307.01507
- Monoisotopic Mass: 307.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 126Ų
Experimental Properties
- Density: 1.519
- Boiling Point: 557.8°C at 760 mmHg
- Flash Point: 291.1°C
- Refractive Index: 1.637
- PSA: 114.58
- LogP: 3.72980
4--benzoesaeure Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
7402-74-6 (4--benzoesaeure) Related Products
- 110964-79-9(4-Methylsulfonyl-2-nitrobenzoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent